Cas no 1261965-28-9 (4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid
• CAS No: 1261965-28-9
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18320745
• CID: 2766458
• PubChem ID: 53226644
• Update Time: 2025-06-12

4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40690262
• 4-(3-CHLORO-2-METHYLPHENYL)-3-HYDROXYBENZOIC ACID
• 1261965-28-9
• 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid, 95%
• MFCD18320745
• 3'-Chloro-2-hydroxy-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18320745
• Inchi： 1S/C14H11ClO3/c1-8-10(3-2-4-12(8)15)11-6-5-9(14(17)18)7-13(11)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： HCSKDCQKFVNQNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid

Introduction to 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid (CAS No. 1261965-28-9)

4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261965-28-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This benzoic acid derivative exhibits a unique structural configuration that has garnered attention for its potential biological activities and synthetic utility. The presence of both a hydroxyl group and a chloro substituent on the aromatic ring, coupled with a methyl group at the ortho position relative to the chloro group, contributes to its distinct chemical properties and reactivity patterns.

The compound's molecular structure, featuring a phenyl ring substituted at positions 3 and 2, makes it a versatile scaffold for further functionalization and derivatization. Such structural features are often exploited in the design of novel therapeutic agents, particularly in the context of modulating enzyme activity, receptor binding, and metabolic pathways. The hydroxyl group at the 3-position enhances its solubility in polar solvents, while the chloro group at the 3-position introduces electrophilicity, facilitating nucleophilic substitution reactions that are crucial for synthesizing more complex molecules.

In recent years, 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid has been studied for its pharmacological potential, particularly in the context of anti-inflammatory and antioxidant applications. Research indicates that this compound may interact with various biological targets, including enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The hydroxyl group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity, while the chloro and methyl groups contribute to steric hindrance and electronic effects that fine-tune pharmacological activity.

Moreover, the compound's derivatives have been explored for their role in modulating oxidative stress pathways. The hydroxyl group serves as a site for redox reactions, allowing the molecule to act as both an oxidant and reductant depending on cellular conditions. This redox versatility is particularly relevant in diseases characterized by oxidative damage, such as neurodegenerative disorders and cardiovascular diseases. Preliminary studies have suggested that certain derivatives of this scaffold exhibit protective effects against reactive oxygen species (ROS), contributing to their therapeutic potential.

The synthesis of 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining structural complexity. Common synthetic routes include Friedel-Crafts alkylation followed by hydroxylation and chlorination steps. These synthetic strategies leverage classical organic transformations while incorporating modern catalytic methods to improve yield and selectivity. The compound's stability under various reaction conditions makes it a valuable intermediate in pharmaceutical synthesis, allowing for further derivatization without significant degradation.

Recent advances in computational chemistry have further illuminated the pharmacophoric features of 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid. Molecular docking studies have identified potential binding pockets on target proteins where this compound can interact with high affinity. These studies not only predict possible mechanisms of action but also guide the design of more potent analogs by identifying key interactions between the molecule and its biological targets. Such computational approaches are increasingly integral to drug discovery pipelines, reducing reliance on empirical screening methods.

The compound's role in medicinal chemistry extends beyond its direct therapeutic applications; it serves as a valuable building block for more complex molecules. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of derivatives with tailored properties. This modular approach is particularly effective in high-throughput screening campaigns aimed at identifying lead compounds for further development. The versatility of 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid makes it a cornerstone in many synthetic strategies.

In conclusion, 4-(3-Chloro-2-methylphenyl)-3-hydroxybenzoic acid (CAS No. 1261965-28-9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with applications ranging from anti-inflammatory to antioxidant treatments. The ongoing exploration of its pharmacological properties, coupled with advancements in synthetic methodologies and computational chemistry, ensures that this compound will remain a topic of interest for years to come.